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Compound of Interest

Compound Name: Methyl (phenylthio)acetate

CAS No.: 17277-58-6

Cat. No.: B093622

Get Quote

An In-depth Technical Guide to Methyl (phenylthio)acetate (C₉H₁₀O₂S)

Authored by: Gemini, Senior Application Scientist
Introduction
Methyl (phenylthio)acetate, with the chemical formula C₉H₁₀O₂S, is a versatile bifunctional

molecule that serves as a pivotal building block in modern organic synthesis. Also known by its

synonym, (Phenylthio)acetic Acid Methyl Ester, this compound integrates a reactive methylene

group flanked by a sulfur atom and a carbonyl group, providing a rich chemical scaffold for

constructing more complex molecular architectures. Its utility is particularly pronounced in the

fields of pharmaceutical research and drug development, where it functions as a key

intermediate for introducing specific thioether and acetate moieties into target molecules. This

guide offers a comprehensive technical overview of its properties, synthesis, reactivity, and

applications, tailored for researchers, scientists, and professionals in drug development.

Physicochemical and Spectroscopic Profile
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Accurate identification and characterization are fundamental to the effective use of any

chemical reagent. The identity and purity of Methyl (phenylthio)acetate are typically

confirmed through a combination of physical property measurements and spectroscopic

analysis.

Physical and Chemical Properties
Methyl (phenylthio)acetate is a colorless to light yellow liquid at room temperature. Proper

handling and storage are crucial for maintaining its integrity; it should be stored in a cool, dark

place (<15°C) in a tightly sealed container, away from oxidizing agents.[1]

Property Value Source(s)

CAS Number 17277-58-6

Molecular Formula C₉H₁₀O₂S

Molecular Weight 182.24 g/mol

Appearance
Colorless to Light yellow clear

liquid

Purity (by GC) ≥ 97.0 %

Boiling Point 102 °C / 3 mmHg

Density (20/20) 1.1710 - 1.1750 g/cm³

Refractive Index (n20/D) 1.5580 - 1.5610

Storage Temperature
Room Temperature

(Recommended <15°C)

Spectroscopic Data Summary
Spectroscopic analysis provides an unambiguous fingerprint of the molecule. The following

table summarizes the expected characteristic signals for Methyl (phenylthio)acetate based on

standard spectroscopic techniques.
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Technique Characteristic Signals

¹H NMR

Phenyl Protons (C₆H₅): ~7.2-7.4 ppm (multiplet,

5H); Methylene Protons (S-CH₂-C=O): ~3.6 ppm

(singlet, 2H); Methyl Protons (O-CH₃): ~3.7 ppm

(singlet, 3H).

¹³C NMR

Carbonyl (C=O): ~170 ppm; Aromatic Carbons

(C₆H₅): ~125-135 ppm; Methylene Carbon (S-

CH₂): ~35-40 ppm; Methyl Carbon (O-CH₃): ~52

ppm.

IR (Infrared)

C=O stretch (ester): ~1735 cm⁻¹; C-O stretch:

~1200-1250 cm⁻¹; Aromatic C=C stretch:

~1400-1600 cm⁻¹; C-S stretch: ~680-710 cm⁻¹.

Mass Spec (EI)

Molecular Ion (M⁺): m/z = 182; Key Fragments:

loss of •OCH₃ (m/z=151), C₆H₅S⁺ (m/z=109),

C₆H₅⁺ (m/z=77).

Synthesis and Experimental Protocols
The most common and efficient laboratory-scale synthesis of Methyl (phenylthio)acetate
involves the nucleophilic substitution of a methyl haloacetate with thiophenol. This Sₙ2 reaction

is typically facilitated by a non-nucleophilic base to deprotonate the thiol, thereby generating

the more nucleophilic thiophenolate anion.

Laboratory Synthesis Workflow
The following diagram illustrates the typical workflow for the synthesis and purification of

Methyl (phenylthio)acetate.
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Figure 1: Synthesis & Purification Workflow
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Caption: Figure 1: General laboratory workflow for the synthesis of Methyl
(phenylthio)acetate.
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Detailed Step-by-Step Synthesis Protocol
This protocol is adapted from established procedures for similar thioether syntheses.[2]

Objective: To synthesize Methyl (phenylthio)acetate from thiophenol and methyl

bromoacetate.

Materials:

Thiophenol (1.0 eq)

Triethylamine (Et₃N) (1.0 eq)

Methyl bromoacetate (1.0 eq)

Dry Tetrahydrofuran (THF)

Ethyl acetate (EtOAc)

Saturated aqueous sodium bicarbonate (NaHCO₃)

Brine (saturated aqueous NaCl)

Anhydrous magnesium sulfate (MgSO₄)

Procedure:

Reaction Setup: To a flame-dried 250 mL round-bottom flask equipped with a magnetic stir

bar, add thiophenol (1.0 eq) and dry THF (~2 M concentration).

Base Addition: Cool the flask in an ice bath (0 °C) and add triethylamine (1.0 eq) dropwise.

Stir for 10 minutes. The causality here is the deprotonation of the acidic thiol proton by the

base to form the thiophenolate nucleophile in situ.

Electrophile Addition: Add methyl bromoacetate (1.0 eq) dropwise to the stirring solution. A

white precipitate of triethylammonium bromide (Et₃N·HBr) will form.[2]

Reaction Monitoring: Remove the ice bath and allow the reaction to stir at room

temperature for 2 hours.[2] The reaction progress can be monitored by Thin Layer
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Chromatography (TLC) until the starting material (thiophenol) is consumed.

Aqueous Workup: Quench the reaction mixture by adding water. Transfer the mixture to a

separatory funnel and extract three times with ethyl acetate.[2] The purpose of the

extraction is to move the desired organic product from the aqueous phase to the organic

phase.

Washing: Wash the combined organic layers sequentially with saturated NaHCO₃ solution

(to remove any unreacted acid) and then with brine (to aid in phase separation and

remove bulk water).

Drying and Filtration: Dry the organic phase over anhydrous MgSO₄, filter, and collect the

filtrate.[2] MgSO₄ is a neutral drying agent suitable for this ester.

Purification: Concentrate the filtrate under reduced pressure using a rotary evaporator to

yield the crude product. Further purification, if necessary, can be achieved by vacuum

distillation or column chromatography.

Chemical Reactivity and Synthetic Utility
The synthetic power of Methyl (phenylthio)acetate stems from the strategic placement of its

functional groups. The molecule possesses three primary sites of reactivity: the α-methylene

protons, the sulfur atom, and the ester carbonyl group.

Key Reactivity Pathways
The diagram below outlines the principal transformations of Methyl (phenylthio)acetate,

highlighting its versatility as a synthetic intermediate.
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Figure 2: Key Reactivity Pathways
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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